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Compound of Interest

Compound Name: Acryloyl chloride

Cat. No.: B146887

For Researchers, Scientists, and Drug Development Professionals

Acryloyl chloride (CH2=CHCOCI), also known as 2-propenoyl chloride, is a highly reactive
and versatile chemical intermediate.[1][2] This colorless to pale yellow liquid possesses a
pungent odor and is a crucial building block in organic synthesis, particularly for the
introduction of the acryloyl group.[1][3][4] Its utility spans the production of polymers, such as
polyacrylates and polyacrylamides, which are integral to adhesives, coatings, textiles, and
pharmaceuticals.[2][5] This guide provides a comprehensive overview of its chemical
properties, structure, synthesis, and reactivity, with a focus on quantitative data and detailed
experimental protocols.

Chemical Structure and Properties

Acryloyl chloride's high reactivity is a direct consequence of its chemical structure, which
features a vinyl group conjugated with an acyl chloride.[6][7] This arrangement makes it
susceptible to both nucleophilic acyl substitution and polymerization reactions.[3][4]

Table 1: Physical and Chemical Properties of Acryloyl Chloride
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Property Value References

Molecular Formula CsHsCIO [1]

Molar Mass 90.51 g-mol—* [1]

Appearance Colorless to pale yellow liquid [11[3]

Boiling Point 72-76 °C [81I9][10]

Density 1.114 - 1.119 g/mL at 20-25 °C  [1][8][10]

Refractive Index (n2°/D) 1.435 [8][9][10]

Flash Point 14 °C (57 °F) [11]

Vapor Pressure 1.93 psi (20 °C) [8][10]

Vapor Density >1 (vs air) [8][10]
Soluble in chloroform, ether,

Solubility acetone. Reacts violently with [31[8][11]
water.

Table 2: Spectroscopic Data for Acryloyl Chloride

Spectroscopic Technique Key Data References

1H NMR Spectra available for analysis. [12]

13C NMR Spectra available for analysis. [13]

Infrared (IR) Spectroscopy Spectra available for analysis. [11][14]

Mass Spectrometry (MS) m/z Top Peak: 55; 2nd [11][15]

Highest: 27; 3rd Highest: 26

Synthesis of Acryloyl Chloride

Several methods exist for the synthesis of acryloyl chloride, with the choice of reagent

influencing the reaction conditions and yield. Common chlorinating agents include benzoyl
chloride, thionyl chloride, and oxalyl chloride.[1][16][17]
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Experimental Protocols

1. Synthesis using Benzoyl Chloride

This method involves the reaction of acrylic acid with benzoyl chloride.[1][18]

e Materials: Acrylic acid, benzoyl chloride, hydroquinone (polymerization inhibitor).
e Procedure:

o A mixture of acrylic acid (3 moles) and benzoyl chloride (6 moles) containing a small
amount of hydroquinone (e.g., 0.5 g) is prepared.[18]

o The mixture is distilled at a moderate rate through a fractional distillation column.[18]

o The fraction boiling up to 85 °C is collected in a receiver cooled with ice and containing a
small amount of hydroquinone.[18]

o The collected distillate is then redistilled to yield pure acryloyl chloride, typically boiling at
72-74 °C.[18]

2. Synthesis using Thionyl Chloride
This is a common laboratory-scale method.[16]

o Materials: Acrylic acid, thionyl chloride, dichloromethane (solvent), sodium hydroxide solution
(for scrubbing HCI gas).

e Procedure:

o Dissolve acrylic acid in a suitable solvent like dichloromethane in a reaction vessel
equipped with a reflux condenser and a gas outlet.[16]

o Under an inert atmosphere (e.g., nitrogen or argon), add thionyl chloride (approximately 1
molar equivalent) dropwise to the stirred solution.[16] The reaction is exothermic and
liberates HCI gas, which should be vented through a scrubber containing agueous sodium
hydroxide.[16]
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o After the addition is complete, heat the solution to reflux for several hours (e.g., 3-4 hours).
[16]

o After the reaction is complete, distill off the solvent.[16]

o Subsequently, distill the acryloyl chloride product at its boiling point (72-76 °C).[16] It is
advisable to use just one equivalent of thionyl chloride to minimize contamination of the
product, as thionyl chloride has a similar boiling point (79 °C).[16]

3. Synthesis using Oxalyl Chloride
This method is considered cleaner and can be performed under milder conditions.[16][17]
o Materials: Acrylic acid, oxalyl chloride, suitable solvent (e.g., dichloromethane), ice bath.

e Procedure:

[e]

Dissolve acrylic acid in a suitable solvent in a reaction vessel.

Cool the solution in an ice bath.

o

[¢]

Slowly add oxalyl chloride to the cooled solution.

[¢]

The workup is similar to the thionyl chloride method, involving distillation to isolate the
product.[16]

[¢]

A solvent-free approach using catalytic amounts of dimethylformamide (DMF) at room
temperature has also been reported to achieve high conversion in a short time.[17]
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Synthesis pathways for acryloyl chloride.

Chemical Reactivity and Key Reactions

Acryloyl chloride's dual functionality—an acyl chloride and a vinyl group—dictates its
reactivity. It readily undergoes nucleophilic acyl substitution and can also participate in
polymerization.[1][6]

1. Reaction with Water (Hydrolysis)

Acryloyl chloride reacts violently with water to produce acrylic acid and hydrochloric acid.[1]
[19] This exothermic reaction is a significant safety consideration.[20]

2. Reaction with Alcohols (Esterification)
The reaction with alcohols yields acrylate esters, which are important monomers.[1][4]

3. Reaction with Amines (Amidation)
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Amines react with acryloyl chloride to form acrylamides, another class of valuable monomers
and intermediates.[1][4]

Experimental Protocol for N-acylation of an Amide:

o Materials: Acryloyl chloride, chiral auxiliary (amide), N-ethyldiisopropylamine (DIPEA),
dichloromethane (DCM), saturated ammonium chloride solution.

e Procedure:

[¢]

Prepare a solution of acryloyl chloride (1.1 eq.) and DIPEA (1.1 eq.) in DCM.[21]

o In a separate flask, prepare a solution of the chiral auxiliary (1 eq.) and DIPEA (1 eq.) in
DCM.[21]

o Under a nitrogen atmosphere, add the solution of the chiral auxiliary to the stirring solution
of acryloyl chloride via cannula at room temperature.[21]

o Stir the reaction mixture for 2 hours.[21]
o Quench the reaction by adding a saturated ammonium chloride solution.[21]

o Perform a workup by diluting with DCM, drying the combined organic extracts, filtering,
and removing the solvent to obtain the crude product.[21]

o Purify the product using column chromatography.[21]
4. Polymerization

Acryloyl chloride can undergo polymerization, often initiated by exposure to oxygen.[8][9] This
can lead to a dangerous pressure buildup in sealed containers.[6][8] For this reason, inhibitors
such as hydroquinone or phenothiazine are often added for storage and handling.[22][23] The
resulting poly(acryloyl chloride) is a reactive polymer with acyl chloride functional groups.[24]
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Key reactions of acryloyl chloride.

Safety and Handling

Acryloyl chloride is a hazardous substance that requires strict safety protocols.

e Hazards: It is highly flammable, corrosive, and toxic upon inhalation.[1] It causes severe skin
burns and eye damage. Acute exposure can lead to headache, dizziness, weakness,
nausea, vomiting, and pulmonary edema.[1][25]
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e Handling:

o

Work in a well-ventilated fume hood.[19]

[¢]

Use personal protective equipment (PPE), including chemical safety goggles, a face
shield, gloves, and a protective suit.[26]

[¢]

Ground all equipment to prevent static discharge.[19]

[¢]

Use explosion-proof equipment.

[e]

Avoid contact with water, alcohols, strong bases, and oxidizing agents.[8][9]

e Storage:

o Store in a cool, dry, well-ventilated place, away from sources of ignition and light.[26] The
recommended storage temperature is 2-8 °C.

o Keep containers tightly closed and handle under an inert atmosphere.[19]

o Containers should be carefully resealed and kept upright.

e Spills and First Aid:

o In case of a spill, evacuate the area, remove ignition sources, and contain the spillage with
an inert absorbent material.[19]

o For eye contact, rinse immediately and continuously with water for at least 15 minutes and
seek immediate medical attention.[27]

o For skin contact, immediately wash the affected area with plenty of water.[25]

o If inhaled, move the victim to fresh air and seek immediate medical attention.[27]

This guide provides a foundational understanding of acryloyl chloride for professionals in
research and development. Due to its hazardous nature, all handling and experimental
procedures should be conducted with strict adherence to established safety protocols and
institutional guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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